Cas no 1953178-19-2 (rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans)

• Product Name: rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans
• CAS No: 1953178-19-2
• MF: C₁₅H₂₀BClO₂
• MW: 278.582103729248
• MDL: MFCD22543960
• CID: 5463861
• PubChem ID: 72214535
• Update Time: 2025-06-14

rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans Chemical and Physical Properties

Names and Identifiers

• TRANS-2-(3-CHLOROPHENYL)CYCLOPROPANEBORONIC ACID PINACOL ESTER
• 2-[(1R,2R)-2-(3-chlorophenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• rel-2-((1R,2R)-2-(3-Chlorophenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z2065486159
• rac-2-[(1R,2R)-2-(3-chlorophenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Rac-2-[(1r,2r)-2-(3-chlorophenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans
• 1,3,2-Dioxaborolane, 2-[(1R,2R)-2-(3-chlorophenyl)cyclopropyl]-4,4,5,5-tetramethyl-, rel-
• rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans

• MDL： MFCD22543960
• Inchi： 1S/C15H20BClO2/c1-14(2)15(3,4)19-16(18-14)13-9-12(13)10-6-5-7-11(17)8-10/h5-8,12-13H,9H2,1-4H3/t12-,13+/m0/s1
• InChI Key： GGZDAJIXTUNNRK-QWHCGFSZSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H]1C[C@H]1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 278.1244877 g/mol
• Monoisotopic Mass: 278.1244877 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 278.6

Additional information on rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans

Comprehensive Overview of rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans (CAS No. 1953178-19-2)

The compound rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans (CAS No. 1953178-19-2) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. Its unique structural features, including the cyclopropyl and dioxaborolane moieties, make it a valuable intermediate for the development of novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery.

In recent years, the demand for boron-containing compounds like rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans has surged due to their versatility in catalysis and material science. The compound's stereochemistry and trans configuration are critical for its reactivity, making it a subject of extensive structure-activity relationship (SAR) studies. With the growing interest in green chemistry, this compound is also being explored for its potential in sustainable synthesis methodologies.

One of the most frequently searched questions related to this compound is: "What are the applications of rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in drug development?" The answer lies in its ability to serve as a key building block for biologically active molecules. Its boronate ester group facilitates efficient cross-coupling reactions, enabling the synthesis of complex heterocycles and aryl derivatives that are prevalent in modern therapeutics.

Another hot topic in the scientific community is the stability and handling of rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans. Researchers often inquire about its storage conditions and solubility profiles. This compound is typically stored under inert conditions to prevent hydrolysis of the boronate ester group. Its solubility in common organic solvents like THF, DMSO, and dichloromethane makes it highly adaptable for various laboratory protocols.

The synthesis of rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans involves multi-step organic transformations, including cyclopropanation and boronation reactions. Recent advancements in flow chemistry have streamlined its production, addressing the need for scalable and cost-effective manufacturing processes. This aligns with the broader trend of process optimization in the fine chemical industry.

From an SEO perspective, keywords such as "boronic ester synthesis", "trans-cyclopropyl boronate", and "CAS 1953178-19-2 applications" are highly relevant to this compound. These terms reflect the growing interest in specialty chemicals and their role in advancing cutting-edge research. By focusing on these long-tail keywords, this article aims to provide a comprehensive resource for chemists and researchers seeking detailed information about rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans.

In conclusion, rac-2-(1R,2R)-2-(3-chlorophenyl)cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans (CAS No. 1953178-19-2) represents a pivotal compound in modern chemical research. Its applications span drug discovery, catalysis, and material science, making it a cornerstone of innovation in the life sciences. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in shaping the future of molecular design.